Cas no 2640976-89-0 (4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine
• CAS No: 2640976-89-0
• MF: C₁₇H₂₃ClN₂OS
• MW: 338.895322084427
• CID: 5317875
• PubChem ID: 155800772
• Update Time: 2025-05-25

4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(3-chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine
• 2640976-89-0
• F6753-3458
• AKOS040724603
• 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine

• Inchi： 1S/C17H23ClN2OS/c18-16-5-1-3-14(11-16)12-19-6-2-4-15(13-19)17(21)20-7-9-22-10-8-20/h1,3,5,11,15H,2,4,6-10,12-13H2
• InChI Key： DYKZARIFEVBICM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCCC(C(N2CCSCC2)=O)C1

Computed Properties

• Exact Mass: 338.1219622g/mol
• Monoisotopic Mass: 338.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.8Ų

Additional information on 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine

4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine: A Comprehensive Overview

The compound with CAS No 2640976-89-0, known as 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and material science.

The molecular structure of 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine is characterized by a thiomorpholine ring system, which is a sulfur-containing heterocycle, and a piperidine moiety substituted with a 3-chlorophenyl group. The integration of these structural elements contributes to its distinct chemical properties, including its reactivity, stability, and potential bioavailability.

Recent studies have highlighted the importance of sulfur-containing heterocycles like thiomorpholine in medicinal chemistry. These compounds are known for their ability to modulate various biological pathways, making them promising candidates for the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that thiomorpholine derivatives can exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the thiomorpholine ring through sulfur-based cyclization reactions and the subsequent functionalization of the piperidine moiety with the 3-chlorophenyl group. These reactions are typically carried out under controlled conditions to ensure high yields and purity.

In terms of applications, 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine has shown potential in several areas. In the pharmaceutical industry, it is being explored as a lead compound for the development of drugs targeting chronic inflammatory diseases and cancer. Additionally, its unique chemical properties make it a valuable component in advanced materials research, particularly in the synthesis of high-performance polymers and coatings.

From an environmental perspective, understanding the ecological impact of 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine is crucial. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to assess its long-term effects on aquatic ecosystems.

The integration of computational chemistry tools has significantly enhanced our understanding of 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, which has implications for its reactivity and selectivity in various chemical reactions.

In conclusion, 4-{1-[(3-Chlorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within the chemical sciences.